Cas no 766-81-4 (3-Bromophenylacetylene)
3-Bromophenylacetylene (CAS 766-96-1) is a brominated aromatic acetylene compound with the molecular formula C₈H₅Br. It serves as a versatile intermediate in organic synthesis, particularly in Sonogashira coupling reactions, where it facilitates the formation of carbon-carbon bonds to construct complex aromatic and heteroaromatic systems. The presence of both a bromo substituent and an acetylene group allows for selective functionalization, making it valuable in pharmaceutical, agrochemical, and materials science research. Its high purity and stability under standard conditions ensure reliable performance in cross-coupling and cycloaddition reactions. The compound is typically handled under inert atmospheres to prevent degradation.
3-Bromophenylacetylene structure
Product name:3-Bromophenylacetylene
3-Bromophenylacetylene Chemical and Physical Properties
Names and Identifiers
-
- 3-Bromophenylacetylene
- 1-Bromo-3-ethynylbenzene
- 3'-Bromophenyl acetylene
- C8H5Br
- 1-BROMO-3-ETHYNYL-BENZENE
- Benzene, 1-bromo-3-ethynyl-
- 3'-Bromophenylacetylene
- m-Bromophenylacetylene
- (3-Bromophenyl)ethyne
- PubChem19784
- beta-bromophenylacetylene
- (3-bromophenyl)acetylene
- 3-bromo-1-ethynylbenzene
- 1-ethynyl-3-bromobenzene
- TZDXNFAAJNEYIO-UHFFFAOYSA-N
- 3'-bromophenyl acetylene, A
- Q-102448
- A9718
- B5198
- CS-W018828
- 3'-bromophenyl acetylene, AldrichCPR
- 766-81-4
- AKOS005146038
- SY047048
- DS-13509
- MFCD03839983
- SCHEMBL1786004
- FT-0632913
- DTXSID10467201
- EN300-96217
- DTXCID00418020
- DB-012622
- 3-bromophenyl acetylene
- 676-126-0
-
- MDL： MFCD03839983
- Inchi： 1S/C8H5Br/c1-2-7-4-3-5-8(9)6-7/h1,3-6H
- InChI Key： TZDXNFAAJNEYIO-UHFFFAOYSA-N
- SMILES： BrC1=C([H])C([H])=C([H])C(C#C[H])=C1[H]
Computed Properties
- Exact Mass: 179.95700
- Monoisotopic Mass: 179.95746g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 131
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0
- XLogP3: 2.9
Experimental Properties
- Color/Form: Liquid
- Density: 1.4466
- Boiling Point: 211.8°C at 760 mmHg
- Flash Point: 85.7°C
- Refractive Index: 1.5896
- PSA: 0.00000
- LogP: 2.43040
3-Bromophenylacetylene Security Information
- Signal Word：Warning
- Hazard Statement： H302
- Warning Statement： P264;P270;P301+P312;P330;P501
- Hazard Category Code： 36/37/38-22
- Safety Instruction： S26; S36/37/39
-
Hazardous Material Identification：
- Storage Condition：Inert atmosphere,2-8°C
- Risk Phrases：R36/37/38
3-Bromophenylacetylene Customs Data
- HS CODE：2903999090
- Customs Data：
China Customs Code:
2903999090Overview:
2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
3-Bromophenylacetylene Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A100389-100g |
3-Bromophenylacetylene |
766-81-4 | 97% | 100g |
$365.0 | 2025-03-05 | |
| abcr | AB169814-25 g |
3'-Bromophenyl acetylene, 97%; . |
766-81-4 | 97% | 25 g |
€197.40 | 2023-07-20 | |
| abcr | AB169814-100 g |
3'-Bromophenyl acetylene, 97%; . |
766-81-4 | 97% | 100 g |
€585.80 | 2023-07-20 | |
| eNovation Chemicals LLC | D378729-10g |
1-BROMO-3-ETHYNYL-BENZENE |
766-81-4 | 95% | 10g |
$300 | 2024-05-24 | |
| Enamine | EN300-96217-5g |
1-bromo-3-ethynylbenzene |
766-81-4 | 95% | 5g |
$124.0 | 2023-09-01 | |
| eNovation Chemicals LLC | D628786-50g |
1-BROMO-3-ETHYNYL-BENZENE |
766-81-4 | 97% | 50g |
$880 | 2024-06-05 | |
| abcr | AB169814-10 g |
3'-Bromophenyl acetylene, 97%; . |
766-81-4 | 97% | 10 g |
€142.80 | 2023-07-20 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B304581-1g |
3-Bromophenylacetylene |
766-81-4 | 97% | 1g |
¥52.90 | 2023-09-04 | |
| Apollo Scientific | OR42232-25g |
3-Bromophenylacetylene |
766-81-4 | 25g |
£71.00 | 2025-02-20 | ||
| TRC | B700633-10mg |
3-Bromophenylacetylene |
766-81-4 | 10mg |
$ 50.00 | 2022-06-06 |
3-Bromophenylacetylene Related Literature
-
Wei-Hong Wu,Hui-Min Zeng,Ze-Nan Yu,Chao Wang,Zhan-Guo Jiang,Cai-Hong Zhan Chem. Commun. 2021 57 13337
-
Gerald Bauer,Xile Hu Inorg. Chem. Front. 2016 3 741
Related Categories
- Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
- Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes
- Solvents and Organic Chemicals Organic Compounds Acids/Esters
- Solvents and Organic Chemicals Organic Compounds Hydrocarbons
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:766-81-4)3-Bromophenylacetylene
Purity:99%
Quantity:100g
Price ($):299.0